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Cat. No.: B10773591
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Abstract

Acetyl octapeptide-1, also known commercially as SNAP-8™, is a synthetic peptide that has
garnered significant attention in the cosmetic and dermatological fields for its anti-wrinkle
properties. This technical guide provides a comprehensive overview of the biochemical
properties of acetyl octapeptide-1, including its mechanism of action at the molecular level,
efficacy data from available studies, and detailed experimental protocols for its evaluation. The
peptide functions as a competitive inhibitor of the SNARE (Soluble N-ethylmaleimide-sensitive
factor Attachment protein REceptor) complex, specifically mimicking the N-terminal end of the
SNAP-25 protein. This interference leads to a reduction in neurotransmitter release at the
neuromuscular junction, resulting in the attenuation of muscle contractions responsible for the
formation of expression lines. This guide aims to serve as a valuable resource for researchers
and professionals involved in the development and evaluation of novel skincare actives.

Introduction

Expression wrinkles, or dynamic rhytides, are a prominent sign of skin aging, resulting from the
repetitive contraction of facial muscles. The underlying physiological process involves the
release of neurotransmitters, primarily acetylcholine (ACh), from presynaptic neurons, which
then bind to receptors on muscle cells, triggering contraction. Acetyl octapeptide-1 is an
engineered peptide designed to intervene in this process, offering a non-invasive alternative to
treatments like botulinum toxin injections.
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Chemical and Physical Properties

Property Value

INCI Name Acetyl Octapeptide-1 (or Acetyl Octapeptide-3)
Amino Acid Sequence Ac-Glu-Glu-Met-GIn-Arg-Arg-Ala-Asp-NH2
Molecular Formula C41H70N16016S

Molecular Weight 1075.16 g/mol [1]

Appearance White to off-white lyophilized powder[1]
Solubility Water-soluble

Purity (typical) >98% (HPLC)[2]

Storage Lyophilized powder should be stored at 2-8°C[2]

Mechanism of Action: SNARE Complex Inhibition

The primary mechanism of action of acetyl octapeptide-1 is the competitive inhibition of the
SNARE complex formation. The SNARE complex is a crucial protein machinery responsible for
the fusion of synaptic vesicles with the presynaptic membrane, a prerequisite for the exocytosis
of neurotransmitters.

This complex is composed of three key proteins:

» VAMP (Vesicle-Associated Membrane Protein) or Synaptobrevin, located on the vesicle
membrane.

e Syntaxin, located on the target plasma membrane.

» SNAP-25 (Synaptosome-Associated Protein of 25 kDa), also located on the target plasma
membrane.

Acetyl octapeptide-1 is a structural mimic of the N-terminal end of the SNAP-25 protein.[2][3]
[4][5] By competing with native SNAP-25 for a position within the SNARE complex, the peptide
destabilizes its formation.[3] This disruption prevents the efficient fusion of the synaptic vesicle
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with the neuronal membrane, leading to a reduction in the release of acetylcholine into the
synaptic cleft. Consequently, muscle contraction is attenuated, and the formation of expression
lines is diminished.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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